Cas no 1314400-72-0 (5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid)
1314400-72-0 structure
Product name:5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid
CAS No:1314400-72-0
MF:C6H4F3NO2
MW:179.096672058105
MDL:MFCD07375476
CID:4583386
PubChem ID:82409813
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid
- 5-Trifluoromethyl-1H-pyrrole-2-carboxylic acid
- 1H-Pyrrole-2-carboxylic acid, 5-(trifluoromethyl)-
- AMY7094
- SB62381
- W11738
- A935017
- Z1259399760
- AS-67065
- MFCD07375476
- C6H4F3NO2
- CS-0037380
- 1314400-72-0
- DB-185440
- EN300-90873
- SCHEMBL17222015
- 5-(Trifluoromethyl)-1H-pyrrole-2-carboxylicacid
- AKOS022707995
- SY124955
-
- MDL： MFCD07375476
- Inchi： 1S/C6H4F3NO2/c7-6(8,9)4-2-1-3(10-4)5(11)12/h1-2,10H,(H,11,12)
- InChI Key： WYSJKCJUZUYPGO-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C(=O)O)N1)(F)F
Computed Properties
- Exact Mass: 179.01941286g/mol
- Monoisotopic Mass: 179.01941286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 53.1
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM323315-1g |
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid |
1314400-72-0 | 95%+ | 1g |
$377 | 2024-08-02 | |
| Enamine | EN300-90873-0.5g |
5-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid |
1314400-72-0 | 95% | 0.5g |
$246.0 | 2024-05-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T940736-1g |
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid |
1314400-72-0 | 98% | 1g |
￥2,179.80 | 2022-08-31 | |
| abcr | AB462481-1 g |
5-Trifluoromethyl-1H-pyrrole-2-carboxylic acid; . |
1314400-72-0 | 1g |
€1,232.00 | 2023-04-21 | ||
| Alichem | A109007534-5g |
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid |
1314400-72-0 | 95% | 5g |
2,436.12 USD | 2021-06-01 | |
| Enamine | EN300-90873-5.0g |
5-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid |
1314400-72-0 | 95% | 5.0g |
$1249.0 | 2024-05-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5586-1G |
5-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid |
1314400-72-0 | 97% | 1g |
￥ 2,072.00 | 2023-03-31 | |
| Alichem | A109007534-10g |
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid |
1314400-72-0 | 95% | 10g |
3,584.50 USD | 2021-06-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T940736-250mg |
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid |
1314400-72-0 | 98% | 250mg |
￥838.80 | 2022-08-31 | |
| Enamine | EN300-90873-5g |
5-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid |
1314400-72-0 | 95% | 5g |
$1249.0 | 2023-09-01 |
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid Related Literature
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1. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1314400-72-0)5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid
Purity:99%
Quantity:1g
Price ($):310.0